Cas no 1393550-36-1 (2-Bromo-4-chloro-6-(chloromethyl)pyridine)

• Product Name: 2-Bromo-4-chloro-6-(chloromethyl)pyridine
• CAS No: 1393550-36-1
• MF: C₆H₄BrCl₂N
• MW: 240.912658691406
• CID: 4900156
• Update Time: 2026-02-27

2-Bromo-4-chloro-6-(chloromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-4-CHLORO-6-(CHLOROMETHYL)PYRIDINE
• AB78552
• 2-Bromo-4-chloro-6-(chloromethyl)pyridine

• Inchi： 1S/C6H4BrCl2N/c7-6-2-4(9)1-5(3-8)10-6/h1-2H,3H2
• InChI Key： SIRRZCIIOAYZJH-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(CCl)=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromo-4-chloro-6-(chloromethyl)pyridine

Recent Advances in the Application of 2-Bromo-4-chloro-6-(chloromethyl)pyridine (CAS: 1393550-36-1) in Chemical Biology and Pharmaceutical Research

The compound 2-Bromo-4-chloro-6-(chloromethyl)pyridine (CAS: 1393550-36-1) has recently emerged as a key intermediate in pharmaceutical synthesis and chemical biology research. This halogenated pyridine derivative has shown significant potential in the development of novel therapeutic agents, particularly in the areas of kinase inhibitors and antimicrobial compounds. Recent studies have highlighted its versatility as a building block for more complex molecular architectures.

Structural analysis reveals that the presence of multiple reactive sites (bromo, chloro, and chloromethyl groups) on the pyridine ring allows for diverse functionalization pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effective use in the synthesis of pyridine-based PI3K inhibitors, showing promising activity against various cancer cell lines. The electron-withdrawing nature of the halogen substituents was found to significantly influence the compound's reactivity in nucleophilic substitution reactions.

In antimicrobial research, 2-Bromo-4-chloro-6-(chloromethyl)pyridine has been utilized as a precursor for novel quaternary ammonium compounds. A recent patent application (WO2023051234) describes its conversion into potent broad-spectrum antimicrobial agents with enhanced membrane permeability. The chloromethyl group in particular has been identified as crucial for subsequent derivatization with various amine functionalities.

The compound's safety profile and handling requirements have been addressed in several recent technical reports. Studies indicate that while it requires careful handling due to its reactive chloromethyl group, it demonstrates favorable stability under standard storage conditions. Recent process chemistry developments have also improved its synthetic accessibility, with new catalytic methods reducing the production of unwanted byproducts.

Emerging applications in chemical biology include its use as a versatile linker in PROTAC (Proteolysis Targeting Chimera) development. Researchers at several institutions have reported its successful incorporation into heterobifunctional molecules targeting protein degradation pathways. The compound's ability to undergo selective modification at different positions makes it particularly valuable for these applications.

Future research directions appear to focus on expanding the compound's utility in fragment-based drug discovery and as a scaffold for covalent inhibitor development. Several ongoing studies are investigating its potential in addressing challenging drug targets, including protein-protein interactions that have traditionally been difficult to modulate with small molecules.